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Compound of Interest

Compound Name:
2-fluoro-3-(2,2,2-

trifluoroethoxy)pyridine

CAS No.: 1521921-79-8

Cat. No.: B6167401

Get Quote

Executive Summary
2-Fluoro-3-(2,2,2-trifluoroethoxy)pyridine is a "privileged scaffold" intermediate used in the

synthesis of pharmaceutical agents, particularly those targeting metabolic and neurological

pathways. Its structure combines a reactive 2-fluoro-pyridine core—susceptible to nucleophilic

aromatic substitution (SNAr)—with a 3-(2,2,2-trifluoroethoxy) side chain that enhances

metabolic stability and lipophilicity. Recent patent literature (2023-2024) identifies this

compound as a key reagent in the development of DGAT2 inhibitors for treating hepatic

steatosis and NASH.
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Property Detail

Chemical Name 2-Fluoro-3-(2,2,2-trifluoroethoxy)pyridine

CAS Registry Number
Not Widely Listed (Refer to PubChem CID

below)*

PubChem CID 80452325

Molecular Formula C7H5F4NO

Molecular Weight 195.12 g/mol

SMILES FC1=C(OCC(F)(F)F)C=CC=N1

Appearance
Colorless to pale yellow liquid or low-melting

solid

Key Functional Groups
2-Fluoropyridine (Electrophile), Trifluoroethoxy

ether (Lipophilic motif)

*Note: While the specific CAS for this ether is not indexed in standard public catalogs, its

precursors (CAS 174669-74-0) and derivatives (e.g., 5-bromo analog) are well-documented.

The compound is identified in patent literature (WO2024097576A1) by name.

Synthesis & Manufacturing
The synthesis of 2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine is typically achieved via O-

alkylation of a hydroxypyridine precursor. This route preserves the critical 2-fluoro substituent,

which is essential for subsequent downstream coupling reactions.

Core Synthesis Pathway (Graphviz Diagram)
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Promotes
2-Fluoro-3-(2,2,2-trifluoroethoxy)pyridine

(Target)
Yield ~70-85%

Click to download full resolution via product page

Caption: O-alkylation of 2-fluoro-3-hydroxypyridine to yield the target ether.

Detailed Experimental Protocol
Objective: Synthesis of 2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine via O-alkylation.

Reagents:

Substrate: 2-Fluoro-3-hydroxypyridine (1.0 eq) [CAS 174669-74-0].[1][2][3]

Alkylating Agent: 2,2,2-Trifluoroethyl trifluoromethanesulfonate (1.1 eq) or 2,2,2-

Trifluoroethyl iodide (requires stronger conditions).

Base: Cesium carbonate (Cs2CO3, 2.0 eq) or Sodium hydride (NaH, 1.2 eq).

Solvent: Anhydrous DMF or NMP.

Procedure:

Activation: Charge a reaction vessel with 2-fluoro-3-hydroxypyridine and Cs2CO3 in

anhydrous DMF. Stir at room temperature for 30 minutes to form the phenoxide anion.

Alkylation: Cool the mixture to 0°C. Dropwise add 2,2,2-trifluoroethyl triflate.

Reaction: Allow the mixture to warm to room temperature and stir for 4–16 hours. Monitor

by LC-MS (Target M+H = 196.0).
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Workup: Quench with water and extract with ethyl acetate. Wash the organic layer with

brine to remove DMF. Dry over MgSO4 and concentrate.

Purification: Purify via silica gel chromatography (Hexanes/EtOAc gradient).

Applications in Drug Discovery
This compound serves as a high-value intermediate because the 2-fluoro position acts as a

"handle" for further functionalization, while the trifluoroethoxy group modulates physicochemical

properties.

DGAT2 Inhibitors (Metabolic Disease)
Context: Diacylglycerol O-acyltransferase 2 (DGAT2) is a target for treating NASH and

obesity.

Mechanism: The 2-fluoro group undergoes SNAr displacement by amines or nitrogen

heterocycles (e.g., triazoles) to link the pyridine core to the drug scaffold.

Role: The trifluoroethoxy group occupies a hydrophobic pocket in the enzyme, improving

potency and metabolic stability against oxidative metabolism.

Reference: Used as a reagent in the synthesis of triazolopyridine derivatives

(WO2024097576A1).

P2X3 Receptor Antagonists
Context: P2X3 receptors are implicated in chronic cough and neuropathic pain.

Role: Fluorinated ether pyridines are common bioisosteres in this class, reducing clearance

rates compared to non-fluorinated analogs.

Characterization Data
Researchers should validate the synthesized material using the following expected

spectroscopic data:
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Technique Expected Signals

1H NMR (CDCl3)

Pyridine Ring: ~7.0–8.2 ppm (3H, m).Ether

Linkage: ~4.4–4.8 ppm (2H, q, JH-F ≈ 8 Hz).

The quartet arises from coupling with the CF3

group.

19F NMR

-CF3: ~ -74 ppm (Triplet).-F (Ring): ~ -70 to -90

ppm (Singlet/Multiplet depending on

substitution).

LC-MS [M+H]+: 196.1 m/z.

Safety & Handling
Hazards: Fluorinated pyridines are skin and eye irritants. The 2-fluoro substituent makes the

ring electrophilic; it may act as a skin sensitizer.

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen).

Waste: Dispose of as halogenated organic waste. Do not mix with strong oxidizers.

References
PubChem Compound Summary: CID 80452325 (2-fluoro-3-(2,2,2-
trifluoroethoxy)pyridine). Link

Patent Application:Preparation of pyrazolopyridine and triazolopyridine derivatives as novel

diacylglyceride o-acyltransferase 2 inhibitors. WO2024097576A1 (2024). Link

Precursor CAS: 2-Fluoro-3-hydroxypyridine (CAS 174669-74-0).[1][2][3][4] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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